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Compound of Interest

Compound Name:
1-Isopropyl-4-nitro-1H-pyrazol-5-

amine

CAS No.: 1248637-56-0

Cat. No.: B2991443

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Novel Compound
Identification
In the landscape of chemical research and drug discovery, the precise identification and

characterization of novel molecules are paramount. This guide addresses the specific query for

1-Isopropyl-4-nitro-1H-pyrazol-5-amine. A thorough investigation into scientific databases

and supplier catalogs, however, did not yield a specific Chemical Abstracts Service (CAS)

number for this exact compound.

The absence of a dedicated CAS number suggests that "1-Isopropyl-4-nitro-1H-pyrazol-5-
amine" may be a novel compound that has not been synthesized, characterized, or registered

at the time of this publication. This presents a unique challenge and opportunity for researchers

in the field. This guide, therefore, will provide a comprehensive framework for the synthesis,

purification, and characterization of this target molecule, drawing upon established

methodologies for structurally related pyrazole derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2991443#bc-rfq
https://www.benchchem.com/product/b2991443/docs?utm_src=pdf-body#navigating-the-synthesis-and-characterization-of-substituted-nitropyrazoles-a-technical-guide
https://www.benchchem.com/product/b2991443/docs?utm_src=pdf-body#navigating-the-synthesis-and-characterization-of-substituted-nitropyrazoles-a-technical-guide
https://www.benchchem.com/product/b2991443/docs?utm_src=pdf-body#navigating-the-synthesis-and-characterization-of-substituted-nitropyrazoles-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2991443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties: Predictive Analysis
While experimental data for the target compound is unavailable, we can predict its general

properties based on its constituent functional groups.

Property
Predicted
Value/Characteristic

Rationale

Molecular Formula C₆H₁₀N₄O₂ Based on the chemical name

Molecular Weight 170.17 g/mol
Calculated from the molecular

formula

Appearance Likely a yellow to orange solid
Nitro-aromatic compounds are

often colored

Solubility

Expected to be soluble in polar

organic solvents (e.g., DMSO,

DMF, Acetone) and sparingly

soluble in water.

The presence of polar amine

and nitro groups, balanced by

the nonpolar isopropyl group,

suggests this solubility profile.

Acidity/Basicity

The pyrazole ring is weakly

basic, and the amino group is

basic.

The nitro group is electron-

withdrawing, which will

decrease the basicity of the

pyrazole ring and the amino

group.

Proposed Synthetic Strategy: A Two-Step Approach
The synthesis of 1-Isopropyl-4-nitro-1H-pyrazol-5-amine can be logically approached

through a two-step process involving the N-isopropylation of a suitable pyrazole precursor

followed by nitration. This strategy is based on established protocols for the synthesis of similar

substituted nitropyrazoles.[1][2]

Step 1: Synthesis of 1-Isopropyl-1H-pyrazol-5-amine
The initial step involves the alkylation of a commercially available pyrazol-5-amine with an

isopropyl halide.
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Experimental Protocol:

Reaction Setup: In a round-bottom flask, dissolve 1H-pyrazol-5-amine (1.0 eq) in a suitable

polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

Base Addition: Add a suitable base, such as potassium carbonate (K₂CO₃, 1.5 eq) or cesium

carbonate (Cs₂CO₃, 1.2 eq), to the solution. The base will deprotonate the pyrazole ring

nitrogen, facilitating alkylation.

Alkylation: Add 2-bromopropane or 2-iodopropane (1.2 eq) to the reaction mixture dropwise

at room temperature.

Reaction Monitoring: Heat the reaction mixture to 60-80 °C and monitor its progress using

Thin Layer Chromatography (TLC) until the starting material is consumed.

Workup: Upon completion, cool the reaction to room temperature and filter off the inorganic

base. Remove the solvent under reduced pressure.

Purification: The crude product can be purified by column chromatography on silica gel using

a gradient of ethyl acetate in hexanes to yield 1-Isopropyl-1H-pyrazol-5-amine. The CAS

number for a similar compound, 1-isopropyl-1H-pyrazol-5-amine, is 3524-16-1.[3][4]

Step 2: Nitration of 1-Isopropyl-1H-pyrazol-5-amine
The second step is the regioselective nitration of the C4 position of the pyrazole ring. The

amine group at C5 is an activating group and will direct the electrophilic nitration to the C4

position.

Experimental Protocol:

Reaction Setup: Cool a mixture of fuming nitric acid (1.1 eq) in concentrated sulfuric acid to 0

°C in an ice bath. This mixture generates the nitronium ion (NO₂⁺), the active electrophile.

Substrate Addition: Slowly add the 1-Isopropyl-1H-pyrazol-5-amine (1.0 eq) synthesized in

Step 1 to the cold nitrating mixture. The temperature should be carefully maintained below 5

°C to prevent over-nitration and side reactions.

Reaction Monitoring: Stir the reaction at 0 °C for 1-2 hours, monitoring the progress by TLC.
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Workup: Carefully pour the reaction mixture onto crushed ice and neutralize the solution with

a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is

approximately 7.

Extraction: Extract the product with a suitable organic solvent, such as ethyl acetate or

dichloromethane (3 x 50 mL).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be further purified

by recrystallization or column chromatography to yield the target compound, 1-Isopropyl-4-
nitro-1H-pyrazol-5-amine.
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Step 1: N-Isopropylation

Step 2: Nitration
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Caption: Proposed two-step synthesis of 1-Isopropyl-4-nitro-1H-pyrazol-5-amine.

Structural Confirmation and Purity Analysis
Given the novelty of the compound, rigorous structural confirmation is essential. The following

analytical techniques are recommended:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will be crucial to

confirm the connectivity of the atoms and the successful introduction of the isopropyl and

nitro groups. The characteristic shifts and coupling patterns will provide definitive structural

evidence.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the

molecular weight and elemental composition of the synthesized compound.

Infrared (IR) Spectroscopy: IR spectroscopy will show the characteristic stretching

frequencies for the N-H (amine), C-H (isopropyl), and N=O (nitro) bonds.

Purity Analysis: High-Performance Liquid Chromatography (HPLC) should be used to

determine the purity of the final compound.

Safety and Handling
As with any new chemical entity, 1-Isopropyl-4-nitro-1H-pyrazol-5-amine should be handled

with care. Nitrated organic compounds can be energetic and potentially explosive.[5][6] The

toxicological properties are unknown. Therefore, appropriate personal protective equipment

(PPE), including safety glasses, lab coat, and gloves, should be worn at all times. All

manipulations should be performed in a well-ventilated fume hood. For related pyrazole

compounds, hazards include skin and eye irritation, and respiratory irritation.[7][8]

Potential Applications and Future Directions
Substituted pyrazoles are a well-established class of compounds in medicinal chemistry with a

broad range of biological activities.[2] The introduction of a nitro group can modulate the

electronic properties of the molecule and provide a handle for further chemical transformations.

The amine group can be readily derivatized to explore structure-activity relationships (SAR).

Potential areas of research for this novel compound could include:

Screening for Biological Activity: The compound could be screened against various biological

targets, such as kinases, proteases, or receptors, to identify potential therapeutic

applications.
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Materials Science: Nitropyrazoles have been investigated as energetic materials, and the

properties of this new derivative could be explored in this context.[5]

Synthetic Building Block: The nitro group can be reduced to an amine, and the existing

amine can be functionalized, making this molecule a versatile scaffold for the synthesis of

more complex molecules.[9]

Conclusion
While a direct CAS number for 1-Isopropyl-4-nitro-1H-pyrazol-5-amine is not currently

available, this guide provides a robust scientific framework for its synthesis, characterization,

and potential exploration. The proposed synthetic route is based on well-established chemical

principles and provides a clear path for researchers to produce and study this novel compound.

The successful synthesis and characterization of this molecule will contribute valuable

knowledge to the field of heterocyclic chemistry and may open up new avenues for drug

discovery and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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